molecular formula C12H16N4O2S B261675 N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide

N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide

Cat. No. B261675
M. Wt: 280.35 g/mol
InChI Key: VOMBBSNLNWUHSP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as DMTS and is synthesized through a multistep process.

Mechanism of Action

The mechanism of action of N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide is not fully understood. However, it is believed that this compound works by inhibiting the activity of carbonic anhydrase enzymes, which are involved in the regulation of pH in various physiological processes. Additionally, N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide may also work by disrupting the membrane integrity of microorganisms, leading to their death.
Biochemical and Physiological Effects:
N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of various microorganisms, including bacteria, fungi, and parasites. Additionally, N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide has been shown to inhibit the activity of carbonic anhydrase enzymes, leading to a decrease in pH regulation in various physiological processes.

Advantages and Limitations for Lab Experiments

N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide has several advantages and limitations for lab experiments. One advantage is that this compound has been shown to have potent antimicrobial, antifungal, and antiparasitic properties, making it a promising candidate for the development of new drugs. Additionally, N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide has been shown to be relatively stable, which makes it easier to handle in lab experiments. However, one limitation is that the mechanism of action of this compound is not fully understood, which makes it difficult to predict its effects in different experimental conditions.

Future Directions

There are several future directions for the study of N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide. One direction is to investigate its potential use in cancer treatment, as this compound has been shown to have anticancer properties. Another direction is to study its effects on different microorganisms and to explore its potential as a broad-spectrum antimicrobial agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and to investigate its potential use in other physiological processes.

Synthesis Methods

The synthesis of N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide involves a multistep process. The first step involves the reaction of 3,5-dimethyl-1,2,4-triazole with ethyl bromide to form 2-(3,5-dimethyl-1,2,4-triazol-1-yl)ethyl bromide. The second step involves the reaction of 2-(3,5-dimethyl-1,2,4-triazol-1-yl)ethyl bromide with sodium benzenesulfonate to form N-[2-(3,5-dimethyl-1,2,4-triazol-1-yl)ethyl]benzenesulfonamide. The final step involves the deprotection of the sulfonamide group to form N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide.

Scientific Research Applications

N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide has potential applications in various fields of scientific research. This compound has been studied extensively for its antimicrobial, antifungal, and antiparasitic properties. It has also been investigated for its potential use in cancer treatment. Additionally, N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide has been studied for its ability to inhibit the activity of carbonic anhydrase enzymes, which play a crucial role in various physiological processes.

properties

Product Name

N-[2-(3,5-Dimethyl-[1,2,4]triazol-1-yl)-ethyl]-benzenesulfonamide

Molecular Formula

C12H16N4O2S

Molecular Weight

280.35 g/mol

IUPAC Name

N-[2-(3,5-dimethyl-1,2,4-triazol-1-yl)ethyl]benzenesulfonamide

InChI

InChI=1S/C12H16N4O2S/c1-10-14-11(2)16(15-10)9-8-13-19(17,18)12-6-4-3-5-7-12/h3-7,13H,8-9H2,1-2H3

InChI Key

VOMBBSNLNWUHSP-UHFFFAOYSA-N

SMILES

CC1=NN(C(=N1)C)CCNS(=O)(=O)C2=CC=CC=C2

Canonical SMILES

CC1=NN(C(=N1)C)CCNS(=O)(=O)C2=CC=CC=C2

solubility

30 [ug/mL]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.